(4-Aminophenyl)(4-phenylpiperazin-1-yl)methanone

• CAS No.: 79834-39-2
• Molecular Formula: C17H19N3O
• Molecular Weight: 281.35 g/mol
• IUPAC Name: (4-aminophenyl)-(4-phenylpiperazin-1-yl)methanone
• InChI: InChI=1S/C17H19N3O/c18-15-8-6-14(7-9-15)17(21)20-12-10-19(11-13-20)16-4-2-1-3-5-16/h1-9H,10-13,18H2
• InChI Key: QPPABRGJQWIDGZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)C3=CC=C(C=C3)N

Description

(4-Aminophenyl)(4-phenylpiperazin-1-yl)methanone is a useful research compound. Its molecular formula is C17H19N3O and its molecular weight is 281.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of tin chloride dihydrate (5.44 g, 24.1 mmol) in concentrated hydrochloric acid (32 ml) was added slowly to a cooled, stirred solution of (4-nitro-phenyl)-(4-phenyl-piperazin-1-yl)-methanone (1.0 g, 3.2 mmol) in anhydrous diethyl ether (32 ml). The resulting mixture was stirred for 1 hour at room temperature, then cooled and quenched carefully with 10M sodium hydroxide (aq.) until slightly basic (˜pH 9). The aqueous mixture was extracted with ethyl acetate (100 ml) and the organic extracts dried over magnesium sulfate then concentrated in vacuo to the title compound as a cream solid (667 mg, 73% yield). HPLC retention time 6.2 min. Mass spectrum (ES+) m/z 282 (M+H).

Synthesis routes and methods III

Procedure details

To a stirred suspension of 4-aminobenzoic acid (5 g, 36.5 mmol) in acetonitrile (100 ml) was added 1-ethyl-3-(3-dimethylaminopropyl)-carbodiimide hydrochloride (7.67 g, 40.2 mmol), hydroxybenzotriazole hydrate (0.49 g, 3.65 mmol), 1-phenylpiperazine (11.2 ml, 3.65 mmol) followed by triethylamine (12.8 ml, 91.3 mmol) and the reaction mixture was stirred at room temperature for 16 hours. The reaction was diluted with the addition of water and the resulting aqueous mixture extracted using dichloromethane (3×100 ml). The organics were combined, dried over magnesium sulfate and concentrated in vacuo. The resulting residue was purified by flash column chromatography (SiO2) eluting with ethylacetate/dichloromethane (1:1) to afford the title compound as an off white solid. HPLC retention time 7.1 min. Mass spectrum (ES+) m/z 282 (M+H).